Cas no 757160-29-5 (1H-Pyrrolizine-1,2,6-triol,hexahydro-, (1S,2S,6S,7aS)-)

1H-Pyrrolizine-1,2,6-triol,hexahydro-, (1S,2S,6S,7aS)- structure
757160-29-5 structure
Product Name:1H-Pyrrolizine-1,2,6-triol,hexahydro-, (1S,2S,6S,7aS)-
CAS No:757160-29-5
MF:C7H13NO3
MW:159.183022260666
CID:549327
PubChem ID:11094909
Update Time:2025-04-19

1H-Pyrrolizine-1,2,6-triol,hexahydro-, (1S,2S,6S,7aS)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrolizine-1,2,6-triol,hexahydro-, (1S,2S,6S,7aS)-
    • 1H-Pyrrolizine-1,2,6-triol, hexahydro-, (1S,2S,6S,7aS)- (9CI)
    • 1H-Pyrrolizine-1,2,6-triol,hexahydro-,(1s,2s,6s,7as)-(9ci)
    • 757160-29-5
    • Inchi: 1S/C7H13NO3/c9-4-1-5-7(11)6(10)3-8(5)2-4/h4-7,9-11H,1-3H2/t4-,5-,6-,7-/m0/s1
    • InChI Key: XJDUYDXRNMJERX-AXMZGBSTSA-N
    • SMILES: O[C@@H]1[C@H](CN2C[C@H](C[C@H]21)O)O

Computed Properties

  • Exact Mass: 159.08954328g/mol
  • Monoisotopic Mass: 159.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.6
  • Topological Polar Surface Area: 63.9Ų

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